Cas no 921206-13-5 (1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)-)

1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)- structure
921206-13-5 structure
Product name:1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)-
CAS No:921206-13-5
MF:C18H16O2
MW:264.31844
CID:745325
PubChem ID:71422379

1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

    • 1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)-
    • 1-(4-benzoylphenyl)pent-1-en-3-one
    • DTXSID70841407
    • 921206-13-5
    • Inchi: InChI=1S/C18H16O2/c1-2-17(19)13-10-14-8-11-16(12-9-14)18(20)15-6-4-3-5-7-15/h3-13H,2H2,1H3
    • InChI Key: GOSDBKRRNOKQQP-UHFFFAOYSA-N
    • SMILES: CCC(=O)C=CC1=CC=C(C=C1)C(=O)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 264.115029749g/mol
  • Monoisotopic Mass: 264.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 34.1Ų
  • XLogP3: 3.8

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